rac-(2R,4S)-2-(trifluoromethyl)piperidin-4-amine, cis
Overview
Description
Rac-(2R,4S)-2-(trifluoromethyl)piperidin-4-amine, cis (TFMPPA) is a chiral amino acid derivative that has been used as a synthetic intermediate in the development of various pharmaceuticals. It is also known as 2-trifluoromethylpiperidine-4-amine, cis-rac-2R,4S. TFMPPA is a versatile chiral building block for the synthesis of various pharmaceutically active compounds. It has been used in the synthesis of pharmaceuticals, such as antihypertensives, anti-inflammatory drugs, and anti-cancer agents.
Mechanism of Action
TFMPPA acts as a chiral building block in the synthesis of various pharmaceutically active compounds. It is a versatile chiral building block that can be used in the synthesis of a wide range of pharmaceuticals. It is also used in the synthesis of chiral catalysts and chiral auxiliaries for asymmetric synthesis.
Biochemical and Physiological Effects
TFMPPA is a chiral amino acid derivative and is not known to have any biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
The main advantage of using TFMPPA in lab experiments is its versatility. It can be used in the synthesis of a wide range of pharmaceuticals. It is also used in the synthesis of chiral catalysts and chiral auxiliaries for asymmetric synthesis. The main limitation of using TFMPPA in lab experiments is that it is a chiral amino acid derivative and is not known to have any biochemical or physiological effects.
Future Directions
• Further research could be conducted to understand the mechanism of action of TFMPPA in the synthesis of various pharmaceutically active compounds.
• Further research could be conducted to understand the biochemical and physiological effects of TFMPPA.
• Further research could be conducted to identify new applications of TFMPPA in the synthesis of pharmaceutically active compounds.
• Further research could be conducted to identify new chiral catalysts and chiral auxiliaries for asymmetric synthesis.
• Further research could be conducted to identify new methods for the synthesis of TFMPPA.
• Further research could be conducted to identify new methods for the purification and isolation of TFMPPA.
• Further research could be conducted to explore the potential of TFMPPA in the synthesis of natural products.
Synthesis Methods
TFMPPA can be synthesized by the reaction of racemic 2-chloropiperidine-4-amine with trifluoromethanesulfonic anhydride in the presence of triethylamine. The reaction is carried out at a temperature of 0-5°C, and the reaction mixture is stirred for 1-2 hours. The reaction mixture is then cooled and the precipitate is separated by filtration. The precipitate is recrystallized from methanol to obtain the desired product.
Scientific Research Applications
TFMPPA has been used in the synthesis of various pharmaceuticals, such as antihypertensives, anti-inflammatory drugs, and anti-cancer agents. It has also been used in the synthesis of chiral catalysts for asymmetric synthesis. In addition, TFMPPA has been used in the synthesis of chiral auxiliaries for asymmetric synthesis, as well as in asymmetric synthesis of natural products.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,4S)-2-(trifluoromethyl)piperidin-4-amine, cis involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "2,4-dioxopiperidine", "trifluoromethylamine", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Reduction of 2,4-dioxopiperidine with sodium borohydride in the presence of acetic acid to yield (2R,4S)-2-hydroxypiperidine.", "Step 2: Protection of the hydroxyl group in (2R,4S)-2-hydroxypiperidine with trifluoromethylamine in the presence of hydrochloric acid to yield (2R,4S)-2-(trifluoromethyl)piperidine.", "Step 3: Conversion of (2R,4S)-2-(trifluoromethyl)piperidine to rac-(2R,4S)-2-(trifluoromethyl)piperidin-4-amine, cis through a series of reactions involving sodium hydroxide and ethyl acetate.", "Step 4: Purification of the final product through recrystallization from water." ] } | |
CAS RN |
1903062-77-0 |
Molecular Formula |
C6H11F3N2 |
Molecular Weight |
168.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
